Cas no 104582-68-5 (1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester)

• Product name: 1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester
• CAS No: 104582-68-5
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 1144702

1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-,ethyl ester
• 1,3-Cyclohexadiene-1-carboxylic acid, 4-(4-methoxyphenyl)-2-methyl-, ethyl ester

• Inchi： 1S/C17H20O3/c1-4-20-17(18)16-10-7-14(11-12(16)2)13-5-8-15(19-3)9-6-13/h5-6,8-9,11H,4,7,10H2,1-3H3
• InChI Key： PDEMRRDILQYZMF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCC(C2=CC=C(OC)C=C2)=CC=1C

Computed Properties

• Exact Mass: 272.1413

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Melting Point: 56 °C(Solv: hexane (110-54-3))
• Boiling Point: 397.6±42.0 °C(Predicted)
• PSA: 35.53